![molecular formula C8H9FN6 B4327940 N~1~-(4-fluorobenzyl)-1H-tetrazole-1,5-diamine](/img/structure/B4327940.png)
N~1~-(4-fluorobenzyl)-1H-tetrazole-1,5-diamine
Overview
Description
N~1~-(4-fluorobenzyl)-1H-tetrazole-1,5-diamine, also known as compound 1, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of tetrazole-based molecules that have been shown to exhibit a wide range of biological activities.
Mechanism of Action
The mechanism of action of N~1~-(4-fluorobenzyl)-1H-tetrazole-1,5-diamine is not fully understood. However, it has been proposed that this N~1~-(4-fluorobenzyl)-1H-tetrazole-1,5-diamine acts by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells and bacteria. Additionally, it has been suggested that N~1~-(4-fluorobenzyl)-1H-tetrazole-1,5-diamine may induce apoptosis (programmed cell death) in cancer cells, leading to their destruction.
Biochemical and Physiological Effects
N~1~-(4-fluorobenzyl)-1H-tetrazole-1,5-diamine has been shown to have a number of biochemical and physiological effects. In vitro studies have demonstrated that this N~1~-(4-fluorobenzyl)-1H-tetrazole-1,5-diamine can induce cell cycle arrest and apoptosis in cancer cells, as well as inhibit the growth of bacteria. Furthermore, it has been shown to have anti-inflammatory effects, which could be beneficial in the treatment of various inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N~1~-(4-fluorobenzyl)-1H-tetrazole-1,5-diamine in lab experiments is its high purity and stability, which makes it suitable for a wide range of applications. Additionally, this N~1~-(4-fluorobenzyl)-1H-tetrazole-1,5-diamine has been shown to have potent biological activity at relatively low concentrations, making it a cost-effective option for researchers. However, one limitation of using N~1~-(4-fluorobenzyl)-1H-tetrazole-1,5-diamine is that its mechanism of action is not fully understood, which could limit its potential therapeutic applications.
Future Directions
There are several future directions for the research and development of N~1~-(4-fluorobenzyl)-1H-tetrazole-1,5-diamine. One area of focus could be the optimization of the synthesis method to improve yield and purity, making it more cost-effective for large-scale production. Additionally, further studies are needed to fully elucidate the mechanism of action of this N~1~-(4-fluorobenzyl)-1H-tetrazole-1,5-diamine, which could lead to the development of more effective therapeutic agents. Finally, the potential use of N~1~-(4-fluorobenzyl)-1H-tetrazole-1,5-diamine in the treatment of other diseases, such as inflammatory bowel disease and neurodegenerative disorders, should be explored.
Scientific Research Applications
N~1~-(4-fluorobenzyl)-1H-tetrazole-1,5-diamine has been found to exhibit a wide range of biological activities, including antitumor, antimicrobial, and anti-inflammatory effects. In preclinical studies, this N~1~-(4-fluorobenzyl)-1H-tetrazole-1,5-diamine has shown promising results in inhibiting the growth of various cancer cell lines, including breast, lung, and colon cancer. Furthermore, it has been shown to have potent antibacterial activity against both Gram-positive and Gram-negative bacteria, making it a potential candidate for the development of new antibiotics.
properties
IUPAC Name |
1-N-[(4-fluorophenyl)methyl]tetrazole-1,5-diamine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9FN6/c9-7-3-1-6(2-4-7)5-11-15-8(10)12-13-14-15/h1-4,11H,5H2,(H2,10,12,14) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCKDEGXAODFAQZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CNN2C(=NN=N2)N)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9FN6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N~1~-(4-fluorobenzyl)-1H-tetrazole-1,5-diamine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.